3,6-Bis(dimethylamino)-9-[2-(methoxycarbonyl)phenyl]xanthylium

• CAS No.: 115532-49-5
• Product Name: 3,6-Bis(dimethylamino)-9-[2-(methoxycarbonyl)phenyl]xanthylium
• Molecular Formula: C₂₅H₂₅N₂O₃+
• Molecular Weight: 401.5 g/mol
• IUPAC Name: [6-(dimethylamino)-9-(2-methoxycarbonylphenyl)xanthen-3-ylidene]-dimethylazanium
• Standard InChI: InChI=1S/C25H25N2O3/c1-26(2)16-10-12-20-22(14-16)30-23-15-17(27(3)4)11-13-21(23)24(20)18-8-6-7-9-19(18)25(28)29-5/h6-15H,1-5H3/q+1
• Standard InChIKey: WAWRKBQQBUDAMY-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](C)C)C=C3O2)C4=CC=CC=C4C(=O)OC
• Canonical SMILES: CN(C)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](C)C)C=C3O2)C4=CC=CC=C4C(=O)OC
• Description: TMRM is a cell-permeant cationic lipophilic red fluorescent dye (λex=530 nm, λem=592 nm).
• Reference: [1]. Chowdhury SR, et al. Simultaneous evaluation of substrate-dependent oxygen consumption rates and mitochondrial membrane potential by TMRM and safranin in cortical mitochondria. Biosci Rep. 2015 Dec 8;36(1):e00286. [2]. Monteith A, et al. Imaging of mitochondrial and non-mitochondrial responses in cultured rat hippocampal neurons exposed to micromolar concentrations of TMRM. PLoS One. 2013;8(3):e58059.
• PubChem Compound: 5009757
• Last Modified: Nov 11 2021